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Chemical Profile of 5-Oxohexanal

The table below summarizes the key identifiers and physicochemical properties of 5-oxohexanal as found in

chemical databases.

Property Description

Common Name 5-Oxohexanal [1] [2]

CAS Number 505-03-3 [1] [2]

Molecular Formula C6H10O2 [1] [2]

Average Molecular Weight 114.14 g/mol [1] [2]

SMILES CC(=O)CCCC=O [2]

IUPAC Name 5-oxohexanal [2]

Synonyms 1,5-Hexanedione; g-Acetylbutyraldehyde [1] [3]

Compound Class Medium-chain aldehyde [2]
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Stabilization Strategies for Aldehydes

The following troubleshooting guide outlines common decomposition pathways for aldehydes like 5-

oxohexanal and proposes potential mitigation strategies based on general chemical principles.

Problem & Signs Underlying Cause Potential Preventive Measures

Oxidation to Carboxylic Acid:
Presence of 5-oxohexanoic acid.

Exposure to
atmospheric oxygen.

Use under inert atmosphere (N2, Argon);

add antioxidants (e.g., BHT) [4].

Unwanted Aldol Addition:
Formation of dimers/oligomers;

low yield.

Base-catalyzed
reaction between

carbonyl groups.

Maintain slightly acidic conditions; avoid
strong bases; use controlled, low

temperature [5].

General Instability: Sample

degradation over time.

Combined factors of

heat, light, and air.

Store at low temperatures (-20°C or

below); protect from light with amber
glass; use high-purity, fresh solvents.

The relationships between these decomposition pathways and stabilization strategies are illustrated in the

workflow below.

5-Oxohexanal

Oxidation Aldol Reaction General Instability

Cause: Air Exposure Cause: Basic Conditions Cause: Heat and Light

Prevention: Inert Atmosphere & Antioxidants Prevention: Acidic pH & Low Temperature Prevention: Cold & Dark Storage
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Analytical Monitoring Protocol

To effectively monitor the stability of 5-oxohexanal in your experiments, the following analytical methods

are recommended:

Gas Chromatography-Mass Spectrometry (GC-MS): This is a suitable method for tracking the
concentration of 5-oxohexanal and identifying its decomposition products. The predicted Kovats

Retention Index for 5-oxohexanal can serve as a reference point:
Standard non-polar column: 902.9 [2]

Semi-standard non-polar column: 961.2 [2]
Liquid Chromatography-Mass Spectrometry (LC-MS): For a more detailed analysis, you can use

the predicted Collision Cross Section (CCS) values as a reference when using LC-MS systems:

Predicted CCS ([M+H]+): 124.565 Å² (DarkChem); 126.05 Å² (DeepCCS) [2]

Predicted CCS ([M-H]-): 120.674 Å² (DarkChem); 123.903 Å² (DeepCCS) [2]

Key Recommendations Summary

To summarize the key actions for working with 5-oxohexanal:

Control the Environment: Use an inert atmosphere and maintain a cool, acidic environment to

prevent oxidation and aldol reactions [4] [5].
Monitor System Purity: Employ GC-MS or LC-MS, using the provided reference data, to establish a

baseline for pure 5-oxohexanal and check for decomposition products regularly [2].
Prioritize Cold Storage: For both short-term and long-term storage, keep the compound at low

temperatures (e.g., -20°C to -80°C) in amber vials to minimize all forms of degradation [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. - 5 | CAS#:505-03-3 | Chemsrc oxohexanal [chemsrc.com]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://www.smolecule.com/products/s9039897?utm_src=pdf-body-img
https://www.smolecule.com/products/s9039897?utm_src=pdf-body
https://www.smolecule.com/products/s9039897?utm_src=pdf-body
https://www.smolecule.com/products/s9039897?utm_src=pdf-body
https://hmdb.ca/metabolites/HMDB0033568
https://hmdb.ca/metabolites/HMDB0033568
https://hmdb.ca/metabolites/HMDB0033568
https://hmdb.ca/metabolites/HMDB0033568
https://www.smolecule.com/products/s9039897?utm_src=pdf-body
https://eyouagro.com/blog/uv-stabilizer-101/
http://www.chem.ucalgary.ca/courses/351/Carey5th/Ch17/ch17-1.html
https://www.smolecule.com/products/s9039897?utm_src=pdf-body
https://hmdb.ca/metabolites/HMDB0033568
https://proteomesci.biomedcentral.com/articles/10.1186/1477-5956-11-10
https://www.smolecule.com/products/s9039897?utm_src=pdf-custom-synthesis
https://www.chemsrc.com/en/cas/505-03-3_210695.html
https://www.smolecule.com/products/s9039897?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


2. Human Metabolome Database: Showing metabocard for... [hmdb.ca]

3. - 5 | C6H10O2 Oxohexanal [chemspider.com]

4. Stabilizer 101: Everything You Need to Know ｜ EyouAgro UV [eyouagro.com]

5. Ch 17: Aldehydes and Ketones [chem.ucalgary.ca]

6. Pre-analytical stability of the plasma proteomes based on the storage ...

[proteomesci.biomedcentral.com]

To cite this document: Smolecule. [preventing decomposition of 5-oxohexanal]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b9039897#preventing-

decomposition-of-5-oxohexanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://hmdb.ca/metabolites/HMDB0033568
https://www.chemspider.com/Chemical-Structure.9128683.html
https://eyouagro.com/blog/uv-stabilizer-101/
http://www.chem.ucalgary.ca/courses/351/Carey5th/Ch17/ch17-1.html
https://proteomesci.biomedcentral.com/articles/10.1186/1477-5956-11-10
https://proteomesci.biomedcentral.com/articles/10.1186/1477-5956-11-10
https://www.smolecule.com/products/b9039897#preventing-decomposition-of-5-oxohexanal
https://www.smolecule.com/products/b9039897#preventing-decomposition-of-5-oxohexanal
https://www.smolecule.com/products/b9039897#preventing-decomposition-of-5-oxohexanal
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s9039897?utm_src=pdf-bulk
https://www.smolecule.com/products/s9039897?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

